molecular formula C9H6N4O B8583699 3-(5-Oxo-1,5-dihydro-[1,2,4]triazol-4-yl)-benzonitrile

3-(5-Oxo-1,5-dihydro-[1,2,4]triazol-4-yl)-benzonitrile

Cat. No.: B8583699
M. Wt: 186.17 g/mol
InChI Key: FGWWTZQEHFZUJY-UHFFFAOYSA-N
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Description

3-(5-Oxo-1,5-dihydro-[1,2,4]triazol-4-yl)-benzonitrile is a useful research compound. Its molecular formula is C9H6N4O and its molecular weight is 186.17 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C9H6N4O

Molecular Weight

186.17 g/mol

IUPAC Name

3-(5-oxo-1H-1,2,4-triazol-4-yl)benzonitrile

InChI

InChI=1S/C9H6N4O/c10-5-7-2-1-3-8(4-7)13-6-11-12-9(13)14/h1-4,6H,(H,12,14)

InChI Key

FGWWTZQEHFZUJY-UHFFFAOYSA-N

Canonical SMILES

C1=CC(=CC(=C1)N2C=NNC2=O)C#N

Origin of Product

United States

Synthesis routes and methods

Procedure details

g of 3-Aminobenzonitril were dissolved in 20 ml MeOH. 1.8 ml of trimethyl orthoformate, hydrazinecarboxylic acid methyl ester and cat. para-toluenesulfonic acid were added. The reaction mixture was heated to 65° C. for 3 h. The suspension was cooled to rt and 9 ml of NaOMe solution were added and the reaction mixture stirred at rt for 2 h. Water was added and the pH adjusted to 1 using aq. HCl (25%). The resulting suspension was filtered off and dried under vacuum. MS(ISO): 187.2 (MH+)
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